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Compound of Interest

2-Hydroxy-4-methylpyrimidine
Compound Name:
hydrochloride

Cat. No.: B018306

GHS Hazard Profile of 2-Hydroxy-4-
methylpyrimidine hydrochloride

For researchers, scientists, and professionals in drug development, a thorough understanding
of the hazard profile of chemical compounds is paramount for ensuring laboratory safety and
regulatory compliance. This guide provides a detailed overview of the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS) hazard classification for 2-
Hydroxy-4-methylpyrimidine hydrochloride (CAS No: 5348-51-6).

GHS Hazard Classification Summary

2-Hydroxy-4-methylpyrimidine hydrochloride is classified as a hazardous substance
according to GHS guidelines. The primary hazards associated with this compound are irritation
to the skin, eyes, and respiratory system. Below is a summary of its GHS classification.
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GHS Classification Element Description
Pictogram GHSO07 (Exclamation Mark)
Signal Word Warning[1][2][3][4]

H315: Causes skin irritation.[1][2][4] H319:
Hazard Statements Causes serious eye irritation.[1][2][4] H335: May

cause respiratory irritation.[1][2]

Skin Irritation (Category 2)[1][2] Eye Irritation
o (Category 2)[1][2] Specific target organ toxicity
Hazard Classifications ] .
— single exposure (Category 3), Respiratory

system[1][2]

Prevention: P261, P264, P271, P280[1][2]
Response: P302+P352, P304+P340,
Precautionary Statements P305+P351+P338, P312, P321, P332+P313,
P337+P313, P362+P364[1][2] Storage:
P403+P233, P405[1][2] Disposal: P501

Experimental Protocols

The GHS classification is typically determined based on standardized experimental protocols,
often following OECD (Organisation for Economic Co-operation and Development) guidelines
for the testing of chemicals.

» Skin Irritation/Corrosion (OECD 404): This test evaluates the potential of a substance to
cause irreversible or reversible inflammatory changes to the skin. The substance is applied
to the shaved skin of experimental animals (typically rabbits), and the site is observed for
signs of erythema (redness) and edema (swelling) over a period of time.

o Serious Eye Damage/Eye Irritation (OECD 405): This protocol assesses the potential of a
substance to produce damage to the eye. The substance is instilled into the eye of an
experimental animal, and the cornea, iris, and conjunctiva are examined for lesions and
other effects.

¢ Specific Target Organ Toxicity — Single Exposure (OECD 407, 408): These studies in rodents
evaluate the potential for a substance to cause specific, non-lethal target organ toxicity that
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arises from a single exposure to the substance. Effects on the respiratory system, such as
irritation, are observed.

While specific experimental data for 2-Hydroxy-4-methylpyrimidine hydrochloride is not

publicly detailed, its classification indicates that results from such tests would be positive for
irritation.

Hazard Communication Workflow

The following diagram illustrates the flow of hazard information from the chemical's intrinsic
properties to the end-user, as mandated by the GHS.
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GHS Hazard Communication Workflow for Chemical Safety.

This guide provides a foundational understanding of the GHS hazards associated with 2-
Hydroxy-4-methylpyrimidine hydrochloride. Researchers should always consult the specific
Safety Data Sheet (SDS) provided by the supplier for the most detailed and up-to-date safety
information before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

Tech Support


https://wap.guidechem.com/encyclopedia/2-hydroxy-4-methylpyrimidine-h-dic13396.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylpyrimidin-2-ol-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylpyrimidin-2-ol-hydrochloride
https://www.bldpharm.com/products/5348-51-6.html
https://www.tcichemicals.com/IE/en/p/H0943
https://www.tcichemicals.com/IE/en/p/H0943
https://www.benchchem.com/product/b018306#ghs-hazard-classification-for-2-hydroxy-4-methylpyrimidine-hydrochloride
https://www.benchchem.com/product/b018306#ghs-hazard-classification-for-2-hydroxy-4-methylpyrimidine-hydrochloride
https://www.benchchem.com/product/b018306#ghs-hazard-classification-for-2-hydroxy-4-methylpyrimidine-hydrochloride
https://www.benchchem.com/product/b018306#ghs-hazard-classification-for-2-hydroxy-4-methylpyrimidine-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b018306?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

